Cas no 2140465-97-8 (1-(2-Chloro-4-methylphenyl)cyclohexanol)

• Product Name: 1-(2-Chloro-4-methylphenyl)cyclohexanol
• CAS No: 2140465-97-8
• MF: C₁₃H₁₇ClO
• MW: 224.726483106613
• CID: 6794334
• PubChem ID: 171368035
• Update Time: 2025-10-18

1-(2-Chloro-4-methylphenyl)cyclohexanol Chemical and Physical Properties

Names and Identifiers

• 2140465-97-8
• 1-(2-Chloro-4-methylphenyl)cyclohexanol
• MFCD34771851

• Inchi： 1S/C13H17ClO/c1-10-5-6-11(12(14)9-10)13(15)7-3-2-4-8-13/h5-6,9,15H,2-4,7-8H2,1H3
• InChI Key： TUVJVESFMHVRTA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1C1(CCCCC1)O

Computed Properties

• Exact Mass: 224.0967929g/mol
• Monoisotopic Mass: 224.0967929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2-Chloro-4-methylphenyl)cyclohexanol

Professional Introduction to 1-(2-Chloro-4-methylphenyl)cyclohexanol (CAS No. 2140465-97-8)

1-(2-Chloro-4-methylphenyl)cyclohexanol, a compound with the chemical identifier CAS No. 2140465-97-8, represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, has garnered attention for its potential applications in drug discovery and molecular pharmacology. The presence of both aromatic and aliphatic moieties in its structure imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The structural composition of 1-(2-Chloro-4-methylphenyl)cyclohexanol includes a cyclohexanol group attached to a substituted benzene ring. The benzene ring is specifically substituted with a chlorine atom at the 2-position and a methyl group at the 4-position, creating a chiral center that is crucial for biological activity. This specific arrangement not only influences the compound's reactivity but also its interaction with biological targets, making it an attractive candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of novel pharmacophores that can modulate biological pathways effectively. The compound 1-(2-Chloro-4-methylphenyl)cyclohexanol has been explored as a potential scaffold for designing new therapeutic agents. Its structural features suggest that it may have interactions with enzymes and receptors involved in various disease pathways, including inflammatory responses and metabolic disorders.

One of the key aspects of this compound is its ability to serve as a precursor in the synthesis of more complex molecules. The cyclohexanol moiety provides a flexible backbone that can be modified through various chemical transformations, while the aromatic ring offers opportunities for further functionalization. This versatility makes it a valuable building block in synthetic organic chemistry, particularly in the context of drug development.

Recent studies have highlighted the importance of chiral compounds in pharmaceutical applications. The presence of a chiral center in 1-(2-Chloro-4-methylphenyl)cyclohexanol allows for the possibility of producing enantiomerically pure forms, which can exhibit distinct pharmacological properties. This aspect has prompted researchers to investigate its stereochemistry and the impact of different enantiomers on biological activity.

The compound's potential applications extend beyond mere intermediates in drug synthesis. Its unique structural features have also attracted attention for its role in material science and as a ligand in catalytic systems. The ability to tune its properties through modifications offers broad possibilities for innovation across multiple scientific disciplines.

In the realm of medicinal chemistry, the exploration of new molecular entities is crucial for addressing unmet medical needs. 1-(2-Chloro-4-methylphenyl)cyclohexanol exemplifies how structural diversity can lead to novel therapeutic opportunities. By understanding its chemical behavior and biological interactions, researchers can design more effective drugs with improved efficacy and reduced side effects.

The synthesis and characterization of this compound have been subjects of numerous research endeavors. Advanced spectroscopic techniques and computational methods have been employed to elucidate its structure and predict its behavior. These efforts have not only enhanced our understanding of the compound itself but also provided insights into broader chemical principles applicable to other molecular systems.

The future prospects for 1-(2-Chloro-4-methylphenyl)cyclohexanol are promising, with ongoing research aiming to uncover new applications and optimize its synthesis. As our understanding of biological systems continues to evolve, compounds like this one are likely to play pivotal roles in the development of next-generation therapeutics.